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Compound of Interest

Compound Name: Z-L-beta-homo-Glu(OtBu)-OH

Cat. No.: B15156279 Get Quote

CAS Number: 2135655-76-2

This technical guide provides a comprehensive overview of Z-L-beta-homo-Glu(OtBu)-OH, a

key building block in peptide and medicinal chemistry. It is intended for researchers, scientists,

and professionals engaged in drug development and peptide synthesis.

Chemical Identity and Properties
Z-L-beta-homo-Glu(OtBu)-OH, systematically named (S)-3-(((Benzyloxy)carbonyl)amino)-6-

(tert-butoxy)-6-oxohexanoic acid, is a protected amino acid derivative. The Z

(benzyloxycarbonyl) group protects the amine, while the tert-butyl (OtBu) ester protects the

side-chain carboxylic acid, leaving the terminal carboxylic acid available for peptide coupling

reactions.
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Property Value Reference

CAS Number 2135655-76-2 [1][2]

Molecular Formula C18H25NO6 [1]

Molecular Weight 351.39 g/mol [1]

Synonyms

(S)-3-

(((Benzyloxy)carbonyl)amino)-

6-(tert-butoxy)-6-oxohexanoic

acid

[1]

Physical Form Solid

Purity Typically ≥97% [2]

Storage Refrigerator

Role in Peptide Synthesis and Drug Discovery
Z-L-beta-homo-Glu(OtBu)-OH is a valuable reagent for the synthesis of peptidomimetics and

other modified peptides. The incorporation of beta-amino acids, such as the beta-homoglutamic

acid core of this compound, can confer unique structural and functional properties to peptides.

Key Applications:

Enhanced Stability: Peptides containing beta-amino acids often exhibit increased resistance

to enzymatic degradation compared to their natural alpha-amino acid counterparts.

Structural Diversity: The introduction of a beta-amino acid alters the peptide backbone,

leading to novel secondary structures and conformational preferences. This can be exploited

to fine-tune the binding affinity and selectivity of a peptide for its biological target.

Structure-Activity Relationship (SAR) Studies: By systematically replacing alpha-amino acids

with beta-amino acid derivatives like Z-L-beta-homo-Glu(OtBu)-OH, researchers can probe

the structural requirements for biological activity.

The general workflow for incorporating this building block into a peptide sequence via solid-

phase peptide synthesis (SPPS) is outlined below.
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General Workflow for Peptide Synthesis using Z-L-beta-homo-Glu(OtBu)-OH

Solid Support (Resin) Fmoc/Boc Deprotection Coupling with Z-L-beta-homo-Glu(OtBu)-OH Repetitive Deprotection
and Coupling Cycles

Cleavage from Resin
& Side-Chain Deprotection Purification of Peptide

Click to download full resolution via product page

Caption: General workflow for solid-phase peptide synthesis.

Experimental Protocols
While a specific, detailed synthesis protocol for Z-L-beta-homo-Glu(OtBu)-OH is not readily

available in the public domain, a general approach can be inferred from standard organic

chemistry practices for the protection of amino acids.

General Synthesis Strategy:

The synthesis would likely involve the following key steps, starting from a suitable precursor of

L-beta-homoglutamic acid:

Side-Chain Esterification: Selective protection of the side-chain carboxylic acid as a tert-butyl

ester. This is often achieved using isobutylene or tert-butyl acetate under acidic conditions.

Amine Protection: Protection of the free amine with a benzyloxycarbonyl (Z) group. This is

typically carried out using benzyl chloroformate (Cbz-Cl) or a similar reagent in the presence

of a base.

The logical relationship for the synthesis is depicted in the diagram below.
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Conceptual Synthesis Pathway

L-beta-homoglutamic acid precursor

Side-chain tert-butylation

L-beta-homo-Glu(OtBu)-OH
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Z-L-beta-homo-Glu(OtBu)-OH
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Caption: Conceptual synthesis pathway for Z-L-beta-homo-Glu(OtBu)-OH.

Note: The chemical, physical, and toxicological properties of this compound have not been

thoroughly investigated. Standard laboratory safety precautions should be taken when handling

this reagent.[1]

Safety Information
According to the available Material Safety Data Sheet (MSDS), Z-L-beta-homo-Glu(OtBu)-OH
may cause respiratory irritation.[1] It is advised to handle this compound in a well-ventilated

area and to use appropriate personal protective equipment, including gloves and safety
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glasses.[1] The product should be stored in a dry, sealed place.[1] For disposal, it is

recommended to use a licensed professional waste disposal service.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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